Cas no 1375064-41-7 (Methyl 5-(4-Cyanophenyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(4-Cyanophenyl)isoxazole-3-carboxylate
• CAS No: 1375064-41-7
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• MDL: MFCD22192328
• CID: 1056712
• Update Time: 2025-04-20

Methyl 5-(4-Cyanophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-Cyanophenyl)isoxazole-3-carboxylate
• 3-​Isoxazolecarboxylic acid, 5-​(4-​cyanophenyl)​-​, methyl ester
• 7097AJ
• TRA0068674
• SY015166
• Methyl5-(4-Cyanophenyl)isoxazole-3-carboxylate
• METHYL 5-(4-CYANOPHENYL)-1,2-OXAZOLE-3-CARBOXYLATE

• MDL： MFCD22192328
• Inchi： 1S/C12H8N2O3/c1-16-12(15)10-6-11(17-14-10)9-4-2-8(7-13)3-5-9/h2-6H,1H3
• InChI Key： LQMGDMIENOPHGD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 228.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Topological Polar Surface Area: 76.1

Experimental Properties

• PSA: 76.12000
• LogP: 1.99988

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides